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Introduction
Dimethylammonium iodide (DMAI), an organic halide salt with the chemical formula

(CH₃)₂NH₂I, has emerged as a critical additive in the fabrication of high-performance

optoelectronic devices, particularly those based on metal halide perovskites.[1][2] Its primary

role is to serve as a volatile additive that masterfully controls the crystallization process of

perovskite thin films, significantly influencing their morphology, crystal phase, and grain size.[2]

[3][4] This control is paramount in achieving superior device efficiency and stability. Unlike

traditional dopants, DMAI is typically not incorporated into the final perovskite crystal lattice but

is instead removed during the annealing process.[2][3][4] This application note provides a

comprehensive overview of the use of DMAI in perovskite solar cells, light-emitting diodes

(LEDs), and photodetectors, complete with detailed experimental protocols and performance

data.

Applications in Perovskite Solar Cells
The most prominent application of DMAI is in the fabrication of inorganic cesium lead iodide

(CsPbI₃) perovskite solar cells.[2][3] The addition of DMAI to the precursor solution facilitates

the formation of a stable black-phase CsPbI₃, which is essential for its photovoltaic properties.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1587156?utm_src=pdf-interest
https://www.benchchem.com/product/b1587156?utm_src=pdf-body
https://www.greatcellsolarmaterials.com/dimethylammonium-iodide.html
https://2024.sci-hub.se/7644/ece953443ddac3ab8b393f29228e00e6/wang2019.pdf
https://2024.sci-hub.se/7644/ece953443ddac3ab8b393f29228e00e6/wang2019.pdf
https://www.researchgate.net/publication/335934594_The_Role_of_Dimethylammonium_Iodide_in_CsPbI3_Perovskite_Fabrication_Additive_or_Dopant
https://pubmed.ncbi.nlm.nih.gov/31538395/
https://2024.sci-hub.se/7644/ece953443ddac3ab8b393f29228e00e6/wang2019.pdf
https://www.researchgate.net/publication/335934594_The_Role_of_Dimethylammonium_Iodide_in_CsPbI3_Perovskite_Fabrication_Additive_or_Dopant
https://pubmed.ncbi.nlm.nih.gov/31538395/
https://2024.sci-hub.se/7644/ece953443ddac3ab8b393f29228e00e6/wang2019.pdf
https://www.researchgate.net/publication/335934594_The_Role_of_Dimethylammonium_Iodide_in_CsPbI3_Perovskite_Fabrication_Additive_or_Dopant
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[5] Without such additives, CsPbI₃ tends to crystallize into a non-perovskite yellow phase at

room temperature, which is photochemically inactive.[6]

Mechanism of Action
The introduction of DMAI into the CsI and PbI₂ precursor solution leads to the formation of an

intermediate dimethylammonium lead iodide (DMAPbI₃) phase.[2][5] This intermediate phase

acts as a template, guiding the subsequent crystallization of the desired black-phase CsPbI₃

upon thermal annealing.[5] During the annealing process, the volatile DMAI sublimes, leaving

behind a high-quality, phase-pure CsPbI₃ film with improved crystallinity and larger grain sizes.

[2][3][4] This process passivates defects at the grain boundaries and surface of the perovskite

film, reducing non-radiative recombination and thereby enhancing the device's open-circuit

voltage (Voc) and fill factor (FF).[3]
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DMAI-assisted perovskite crystallization workflow.

Quantitative Performance Data
The use of DMAI as an additive has led to significant improvements in the performance of

CsPbI₃-based perovskite solar cells. A summary of key photovoltaic parameters is presented

below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.researchgate.net/figure/aSchematic-illustration-of-the-mechanism-of-the-DMAI-induced-formation-of-black-phase_fig3_354427703
https://pmc.ncbi.nlm.nih.gov/articles/PMC9380017/
https://2024.sci-hub.se/7644/ece953443ddac3ab8b393f29228e00e6/wang2019.pdf
https://www.researchgate.net/figure/aSchematic-illustration-of-the-mechanism-of-the-DMAI-induced-formation-of-black-phase_fig3_354427703
https://www.researchgate.net/figure/aSchematic-illustration-of-the-mechanism-of-the-DMAI-induced-formation-of-black-phase_fig3_354427703
https://2024.sci-hub.se/7644/ece953443ddac3ab8b393f29228e00e6/wang2019.pdf
https://www.researchgate.net/publication/335934594_The_Role_of_Dimethylammonium_Iodide_in_CsPbI3_Perovskite_Fabrication_Additive_or_Dopant
https://pubmed.ncbi.nlm.nih.gov/31538395/
https://www.researchgate.net/publication/335934594_The_Role_of_Dimethylammonium_Iodide_in_CsPbI3_Perovskite_Fabrication_Additive_or_Dopant
https://www.benchchem.com/product/b1587156?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Perovskit
e
Composit
ion

DMAI
Concentr
ation
(molar
ratio to
PbI₂)

Voc (V)
Jsc
(mA/cm²)

FF (%) PCE (%)
Referenc
e

CsPbI₃ 0 1.02 18.5 68.2 12.9 [2]

CsPbI₃ 0.5 1.08 20.1 72.5 15.7 [2]

CsPbI₃ 1.0 1.12 20.8 75.1 17.5 [2]

CsPbI₃

(with

PTACl

passivation

)

Optimized 1.23 21.2 79.5 19.03 [2][3][4]

Experimental Protocols
Protocol 1: Fabrication of High-Efficiency CsPbI₃
Perovskite Solar Cells using DMAI
This protocol details the fabrication of a planar n-i-p perovskite solar cell.

1. Substrate Preparation: a. Clean fluorine-doped tin oxide (FTO) coated glass substrates by

sequential ultrasonication in detergent, deionized water, acetone, and isopropanol for 15

minutes each. b. Dry the substrates with a nitrogen gun and treat with UV-ozone for 20 minutes

before use.

2. Electron Transport Layer (ETL) Deposition: a. Prepare a SnO₂ nanoparticle solution (e.g.,

2.6% in water). b. Spin-coat the SnO₂ solution onto the FTO substrates at 3000 rpm for 30

seconds. c. Anneal the substrates at 150°C for 30 minutes in ambient air.

3. Perovskite Precursor Solution Preparation (with DMAI): a. In a nitrogen-filled glovebox,

dissolve CsI (1.0 M), PbI₂ (1.0 M), and DMAI (e.g., 1.0 M, for a 1:1 molar ratio with PbI₂) in a
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co-solvent of anhydrous N,N-dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) (e.g.,

4:1 v/v). b. Stir the solution at 60°C for at least 2 hours to ensure complete dissolution.

4. Perovskite Film Deposition: a. Transfer the cooled ETL-coated substrates into the glovebox.

b. Spin-coat the perovskite precursor solution onto the SnO₂ layer. A typical two-step program

is 1000 rpm for 10 seconds followed by 5000 rpm for 30 seconds. c. During the second step of

spin-coating (at around 10 seconds), dispense an anti-solvent (e.g., 100 µL of chlorobenzene)

onto the spinning substrate to induce rapid crystallization. d. Immediately transfer the substrate

to a hotplate and anneal at a specific temperature (e.g., 100-150°C) for a defined duration

(e.g., 10-30 minutes) to remove the DMAI and form the final perovskite film.

5. Hole Transport Layer (HTL) Deposition: a. Prepare a solution of a hole-transporting material,

such as Spiro-OMeTAD (e.g., 72.3 mg in 1 mL chlorobenzene), containing additives like Li-

TFSI (e.g., 17.5 µL of a 520 mg/mL solution in acetonitrile) and tBP (e.g., 28.8 µL). b. Spin-coat

the HTL solution on top of the perovskite layer at 4000 rpm for 30 seconds.

6. Metal Electrode Deposition: a. Mask the device area. b. Thermally evaporate a metal

electrode (e.g., 80 nm of gold or silver) onto the HTL under high vacuum (<10⁻⁶ Torr).
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Perovskite solar cell fabrication workflow.

Applications in Perovskite LEDs and
Photodetectors
While less documented than in solar cells, DMAI also finds applications in perovskite LEDs and

photodetectors. In these devices, the controlled crystallization and defect passivation offered by

DMAI can lead to improved luminescence efficiency and lower dark currents, respectively.

Protocol 2: General Fabrication of Perovskite LEDs
using DMAI

Follow steps 1-4 from Protocol 1 for substrate and perovskite layer fabrication. The

perovskite composition can be tuned for different emission wavelengths (e.g., by

incorporating bromide for green or blue emission).
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Deposit an electron-transporting/hole-blocking layer (e.g., TPBi) on top of the perovskite film.

Deposit a low work function metal cathode (e.g., LiF/Al) via thermal evaporation.

Protocol 3: General Fabrication of Perovskite
Photodetectors using DMAI

Fabricate a perovskite film on a suitable substrate (e.g., interdigitated electrodes on glass)

following steps 1 and 3-4 from Protocol 1.

For a simple metal-semiconductor-metal (MSM) photodetector, deposit metal contacts (e.g.,

gold) directly onto the perovskite film.

For a photodiode structure, follow the full solar cell architecture outlined in Protocol 1.

Conclusion
Dimethylammonium iodide is a powerful and versatile additive in the field of perovskite

optoelectronics. Its role as a volatile crystallization-control agent enables the fabrication of

high-quality perovskite films with reduced defect densities, leading to significant improvements

in device performance. The protocols provided herein offer a starting point for researchers to

explore the potential of DMAI in developing next-generation solar cells, LEDs, and

photodetectors. Further optimization of DMAI concentration, annealing conditions, and device

architecture will undoubtedly lead to even greater advancements in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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